Cas no 1423034-58-5 (methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate)

• Product Name: methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate
• CAS No: 1423034-58-5
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 4598549
• PubChem ID: 71756732
• Update Time: 2025-06-09

methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-acetic acid, 4-(2-hydroxyethyl)-, methyl ester
• Methyl 2-[4-(2-hydroxyethyl)-1h-1,2,3-triazol-1-yl]acetate
• methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate

• Inchi： 1S/C7H11N3O3/c1-13-7(12)5-10-4-6(2-3-11)8-9-10/h4,11H,2-3,5H2,1H3
• InChI Key： CVWNVAUOPWCYSN-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C=C(CCO)N=N1

Additional information on methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate

Methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate (CAS No. 1423034-58-5): A Comprehensive Overview

Methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate, identified by its CAS number 1423034-58-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a hydroxyethyl group and an acetic acid methyl ester moiety, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of Methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate have been subjects of extensive research due to its potential role in drug development. The triazole ring is a well-known pharmacophore that exhibits antimicrobial, antifungal, and anti-inflammatory properties. The addition of the hydroxyethyl group enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations. Furthermore, the acetic acid methyl ester functionality provides a site for further chemical modifications, allowing for the development of derivatives with enhanced biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate has been investigated for its potential role in inhibiting enzymes involved in inflammation and pain signaling. Preliminary studies have shown that this compound can interact with specific targets such as COX-2 and LOX enzymes, which are key players in the inflammatory response. The ability to modulate these enzymes makes it a promising candidate for the development of anti-inflammatory drugs.

Additionally, the structural motif of Methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate has attracted attention for its potential application in anticancer therapy. Triazole derivatives have been extensively studied for their ability to inhibit tumor growth by interfering with critical cellular processes such as DNA replication and cell division. The hydroxyethyl group may enhance the compound's ability to penetrate cellular membranes, thereby increasing its intracellular availability and efficacy. Ongoing research is focused on understanding the mechanisms by which this compound exerts its anticancer effects and identifying optimal conditions for its therapeutic use.

The pharmacokinetic properties of Methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate are also areas of active investigation. Studies have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life in vivo, suggesting its potential for systemic administration. The hydroxyethyl group may contribute to improved solubility and reduced clearance rates, thereby prolonging the duration of action. These pharmacokinetic characteristics make it an attractive candidate for further development into a therapeutic agent.

In conclusion, Methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate (CAS No. 1423034-58-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable tool for further research in drug development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.